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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022

Introduction

Sodium hydrogen adipate, the monosodium salt of adipic acid, is a compound of interest in
various research and development applications, including its potential use as a buffering agent
and in the formulation of pharmaceutical products. The purity of this compound is critical for its
intended application, as impurities can affect its physicochemical properties and biological
activity. Adipic acid is commercially produced primarily through the nitric acid oxidation of a
cyclohexanol-cyclohexanone mixture (KA oil).[1][2][3] This process can introduce impurities
such as other dicarboxylic acids (e.g., glutaric acid, succinic acid) and unreacted starting
materials.[1][2] This application note provides a detailed experimental protocol for the
purification of sodium hydrogen adipate from a crude reaction mixture using recrystallization.

Key Experiment: Purification by Recrystallization

Recrystallization is a robust and widely used technique for the purification of solid organic
compounds. The principle of this method relies on the differential solubility of the desired
compound and its impurities in a chosen solvent at different temperatures. An ideal
recrystallization solvent will dissolve the target compound sparingly at room temperature but
will have high solubility at an elevated temperature. Conversely, the impurities should either be
highly soluble at all temperatures (to remain in the mother liquor) or insoluble at all
temperatures (to be removed by hot filtration).

For sodium hydrogen adipate, a polar protic solvent is expected to be effective due to the
presence of the carboxylate and carboxylic acid functional groups. A mixture of ethanol and
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water is proposed here to provide a suitable polarity range for selective crystallization.

Experimental Protocol

This protocol details the steps for the purification of crude sodium hydrogen adipate by
recrystallization.

Materials and Equipment:

Crude sodium hydrogen adipate

» Deionized water

o Ethanol (95%)

» Activated carbon (decolorizing agent)

e Erlenmeyer flasks

e Heating mantle or hot plate with magnetic stirrer
» Buchner funnel and flask

 Filter paper

* Ice bath

e Spatula

e Drying oven

Procedure:

 Dissolution:

o Place the crude sodium hydrogen adipate in an Erlenmeyer flask.

o Add a minimal amount of a 70:30 (v/v) ethanol/water mixture to the flask.
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o Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add
more solvent in small portions if necessary to achieve complete dissolution at the boiling
point. Avoid adding excess solvent to maximize the yield.

Decolorization (Optional):

o If the solution is colored, remove it from the heat and allow it to cool slightly.

o Add a small amount of activated carbon to the hot solution to adsorb colored impurities.
o Reheat the solution to boiling for a few minutes.

Hot Filtration:

o Preheat a second Erlenmeyer flask and a funnel with fluted filter paper.

o Quickly filter the hot solution through the fluted filter paper to remove any insoluble
impurities and the activated carbon (if used). This step should be performed rapidly to
prevent premature crystallization on the filter paper.

Crystallization:

o Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling promotes the
formation of larger, purer crystals.

o Once the solution has reached room temperature, place the flask in an ice bath to
maximize the precipitation of the purified sodium hydrogen adipate.

Isolation of Crystals:
o Collect the crystals by vacuum filtration using a Buchner funnel and flask.

o Wash the crystals with a small amount of ice-cold 70:30 ethanol/water mixture to remove
any adhering mother liquor containing dissolved impurities.

Drying:

o Carefully transfer the purified crystals to a pre-weighed watch glass.
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o Dry the crystals in a drying oven at a temperature below the melting point of sodium
hydrogen adipate until a constant weight is achieved.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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